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Compound of Interest

Compound Name:
Methyl 2,6-dimethyl-1H-indole-3-

carboxylate

CAS No.: 1082470-14-1

Cat. No.: B1446540

Get Quote

This guide provides a comprehensive technical overview of methyl 2,6-dimethylindole-3-

carboxylate, a heterocyclic compound of significant interest to researchers and professionals in

drug development. We will delve into its chemical structure, synthesis, spectroscopic

characterization, and its emerging role as a versatile scaffold in medicinal chemistry.

Introduction: The Significance of the Indole Nucleus
The indole ring system is a privileged scaffold in medicinal chemistry, forming the core of

numerous natural products and synthetic pharmaceuticals.[1] Its unique electronic properties

and ability to participate in various intermolecular interactions make it a cornerstone in the

design of bioactive molecules. Methyl 2,6-dimethylindole-3-carboxylate, a derivative of this

important heterocyclic family, presents a valuable building block for the synthesis of novel

therapeutic agents. The strategic placement of methyl groups at the 2 and 6 positions, along

with the carboxylate at the 3 position, offers distinct steric and electronic features that can be

exploited for targeted drug design.
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The indole framework is a common feature in a wide array of pharmacologically active

compounds, demonstrating efficacy in areas such as cancer treatment, management of

infectious diseases, and anti-inflammatory therapies.[1] The versatility of the indole-3-

carboxylate moiety, in particular, has been highlighted in the development of inhibitors for

various enzymes and receptors.

Chemical Structure and Properties
Methyl 2,6-dimethylindole-3-carboxylate possesses the molecular formula C₁₂H₁₃NO₂ and a

molecular weight of 203.24 g/mol .[2] The core of the molecule is the indole bicyclic system,

which consists of a benzene ring fused to a pyrrole ring.

Key Structural Features:

Indole Core: A planar, aromatic system that provides a rigid scaffold.

Methyl Group at C2: This substitution enhances the electron-donating nature of the pyrrole

ring and can influence binding selectivity.

Methyl Group at C6: Substitution on the benzene ring can modulate the overall electronic

properties and lipophilicity of the molecule.

Methyl Carboxylate at C3: This electron-withdrawing group is a key functional handle for

further synthetic modifications and can act as a hydrogen bond acceptor.

Below is a diagram illustrating the chemical structure of methyl 2,6-dimethylindole-3-

carboxylate.

Caption: Chemical structure of methyl 2,6-dimethylindole-3-carboxylate.

Synthesis Strategies: The Fischer Indole Synthesis
A classic and highly effective method for the synthesis of substituted indoles is the Fischer

indole synthesis.[3][4] This reaction involves the acid-catalyzed cyclization of an arylhydrazone,

which is typically formed in situ from an arylhydrazine and a ketone or aldehyde.[5]

For the synthesis of methyl 2,6-dimethylindole-3-carboxylate, a suitable starting material would

be the hydrochloride salt of 2,6-dimethylphenylhydrazine, which would be reacted with methyl
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pyruvate. The reaction proceeds through a[6][6]-sigmatropic rearrangement of the

corresponding enamine intermediate.[5]

Step-by-Step Experimental Protocol
Materials:

2,6-Dimethylphenylhydrazine hydrochloride

Methyl pyruvate

Glacial acetic acid

Ethanol

Hydrochloric acid (concentrated)

Procedure:

Hydrazone Formation: In a round-bottom flask, dissolve 2,6-dimethylphenylhydrazine

hydrochloride in a minimal amount of warm ethanol. To this solution, add an equimolar

amount of methyl pyruvate. A catalytic amount of concentrated hydrochloric acid can be

added to facilitate the reaction. Stir the mixture at room temperature for 1-2 hours. The

formation of the hydrazone can be monitored by thin-layer chromatography (TLC).

Cyclization: To the reaction mixture containing the hydrazone, add an excess of glacial acetic

acid. Heat the mixture to reflux (approximately 118 °C) for 2-4 hours. The progress of the

cyclization to the indole product should be monitored by TLC.

Work-up and Purification: After the reaction is complete, allow the mixture to cool to room

temperature. Pour the reaction mixture into a beaker of ice-water. The crude product will

precipitate out of the solution. Collect the solid by vacuum filtration and wash with cold water.

The crude product can be purified by recrystallization from a suitable solvent system, such

as ethanol/water, or by column chromatography on silica gel.

The causality behind these experimental choices lies in the established mechanism of the

Fischer indole synthesis. The acidic conditions are crucial for both the formation of the
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hydrazone and the subsequent[6][6]-sigmatropic rearrangement and cyclization. Glacial acetic

acid serves as both a solvent and a catalyst for the cyclization step.

Synthesis Workflow Diagram

2,6-Dimethylphenylhydrazine
Methyl Pyruvate

In situ Hydrazone Formation
(Acid Catalyst)

Step 1 Fischer Indole Cyclization
(Glacial Acetic Acid, Reflux)

Step 2 Aqueous Work-up
& Precipitation

Step 3 Purification
(Recrystallization or Chromatography)

Step 4 Methyl 2,6-dimethylindole-3-carboxylate

Click to download full resolution via product page

Caption: Workflow for the Fischer indole synthesis of methyl 2,6-dimethylindole-3-carboxylate.

Spectroscopic Characterization and Structural
Elucidation
The definitive identification of methyl 2,6-dimethylindole-3-carboxylate relies on a combination

of spectroscopic techniques. The data presented here is a representative compilation from

various sources.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

Table 1: ¹H NMR Spectroscopic Data (Representative)
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Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

~8.3 br s 1H N-H

~7.8 s 1H H-4

~7.0 d 1H H-5

~6.9 d 1H H-7

~3.9 s 3H -OCH₃

~2.7 s 3H C2-CH₃

~2.4 s 3H C6-CH₃

Solvent: CDCl₃. Data is representative and may vary based on experimental conditions.

Table 2: ¹³C NMR Spectroscopic Data (Representative)
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Chemical Shift (δ) ppm Carbon Assignment

~166 C=O

~144 C-2

~135 C-7a

~132 C-6

~127 C-3a

~125 C-5

~120 C-4

~110 C-7

~105 C-3

~51 -OCH₃

~21 C6-CH₃

~14 C2-CH₃

Solvent: CDCl₃. Data is representative and may vary based on experimental conditions.

The proton NMR spectrum clearly shows the characteristic broad singlet for the N-H proton,

along with distinct signals for the aromatic protons and the three methyl groups. The ¹³C NMR

spectrum confirms the presence of the ester carbonyl and the various aromatic and aliphatic

carbons.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in the molecule.

Table 3: IR Spectroscopic Data (Representative)
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Wavenumber (cm⁻¹) Intensity Bond Vibration

~3300 Strong, Broad N-H Stretch

~2950 Medium Aliphatic C-H Stretch

~1680 Strong C=O Stretch (Ester)

~1600, ~1480 Medium C=C Stretch (Aromatic)

~1250 Strong C-O Stretch (Ester)

Sample Preparation: KBr disc or thin film.

The strong, broad absorption around 3300 cm⁻¹ is indicative of the N-H stretching vibration.

The intense peak at approximately 1680 cm⁻¹ is characteristic of the ester carbonyl group.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

Table 4: Mass Spectrometry Data (Electron Ionization - EI)

m/z Relative Intensity Assignment

203 High [M]⁺ (Molecular Ion)

172 Moderate [M - OCH₃]⁺

144 High [M - COOCH₃]⁺

Fragmentation patterns are predictive and can vary.

The mass spectrum would be expected to show a prominent molecular ion peak at m/z 203,

corresponding to the molecular weight of the compound. Key fragments would likely arise from

the loss of the methoxy group (m/z 172) and the entire methyl carboxylate group (m/z 144).

Applications in Drug Discovery and Development
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The indole scaffold is a cornerstone in modern drug discovery, with derivatives showing a wide

range of biological activities.[7][8] Methyl 2,6-dimethylindole-3-carboxylate, with its specific

substitution pattern, offers a unique starting point for the synthesis of novel therapeutic agents.

The methyl groups can provide beneficial steric interactions within a target's binding pocket,

while the carboxylate offers a site for further chemical elaboration to modulate properties such

as solubility, cell permeability, and target affinity.

Indole-3-carboxylate derivatives have been investigated for a variety of therapeutic

applications, including as:

Anticancer agents: By serving as scaffolds for inhibitors of protein kinases and other

enzymes involved in cell proliferation.[1]

Antimicrobial agents: The indole nucleus can be functionalized to target bacterial cell wall

synthesis or other essential microbial processes.[1]

Anti-inflammatory agents: By targeting enzymes such as cyclooxygenases or lipoxygenases.

The strategic design of libraries based on the methyl 2,6-dimethylindole-3-carboxylate core

allows for the systematic exploration of structure-activity relationships, a critical aspect of the

drug discovery process.

Conclusion
Methyl 2,6-dimethylindole-3-carboxylate is a valuable heterocyclic compound with a well-

defined chemical structure that can be reliably synthesized and characterized. Its utility as a

building block in medicinal chemistry is underscored by the proven importance of the indole

scaffold in a multitude of therapeutic areas. This guide has provided a detailed technical

overview, from its synthesis to its spectroscopic properties, to aid researchers and drug

development professionals in harnessing the potential of this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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